Cas no 78066-05-4 (Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester)

Ethyl 2-[(4-fluorophenyl)thio]acetate is a fluorinated thioether ester with applications in organic synthesis and pharmaceutical intermediates. The compound features a thioether linkage adjacent to an acetate group, offering reactivity for further functionalization, such as nucleophilic substitution or hydrolysis. The 4-fluorophenyl moiety enhances its utility in medicinal chemistry, where fluorinated aromatic systems are often employed to modulate bioavailability and metabolic stability. Its ethyl ester group provides improved solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly valuable in the development of sulfur-containing bioactive molecules, where its structural motifs can contribute to targeted pharmacological properties. Proper handling under inert conditions is recommended due to potential sensitivity.

Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester structure

78066-05-4 structure

Product Name:Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester

CAS No:78066-05-4

MF:C₁₀H₁₁FO₂S

MW:214.256545305252

CID:580161

PubChem ID:271497

Update Time:2025-05-27

Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester
- Ethyl 2-(4-fluorophenylthio)acetate
- 2-(4-fluoro-phenyl)-5-hydroxy-6-nitro-benzofuran-3-carboxylic acid ethyl ester
- 3-Benzofurancarboxylic acid,2-(4-fluorophenyl)-5-hydroxy-6-nitro-,ethyl ester
- AGN-PC-0CTOAA
- ETHYL 2-(4-FLUOROPHENYL)-5-HYDROXY-6-NITROBENZOFURAN-3-CARBOXYLATE
- ethyl 2-[(4-fluorophenyl)thio]acetate
- KB-70460
- SureCN1918070
- ethyl [(4-fluorophenyl)sulfanyl]acetate
- 78066-05-4
- DTXSID40999303
- ethyl 2-(4-fluorophenyl)sulfanylacetate
- AKOS008948802
- AM87203
- NSC-115077
- NSC115077
- Inchi： 1S/C10H11FO2S/c1-2-13-10(12)7-14-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3
- InChI Key： PYQLHKPECXGPEV-UHFFFAOYSA-N
- SMILES： S(CC(=O)OCC)C1C=CC(=CC=1)F

Computed Properties

Exact Mass: 214.04600
Monoisotopic Mass: 214.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 51.6Å²

Experimental Properties

Density: 1.2
Boiling Point: 278.2°Cat760mmHg
Flash Point: 122.1°C
Refractive Index: 1.532
PSA: 51.60000
LogP: 2.48090

Acetic acid,2-[(4-fluorophenyl)thio]-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660145-1g	Ethyl 2-((4-fluorophenyl)thio)acetate	78066-05-4	98%	1g	￥8890.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1660145-5g	Ethyl 2-((4-fluorophenyl)thio)acetate	78066-05-4	98%	5g	￥18639.00	2024-07-28